Cas no 28169-46-2 (3,5-Dinitro-o-toluic Acid)

3,5-Dinitro-o-toluic Acid structure
Product Name:3,5-Dinitro-o-toluic Acid
CAS No:28169-46-2
Molecular Formula:C8H6N2O6
Molecular Weight:226.1430
MDL:MFCD00007161
CID:53285
PubChem ID:98824
3,5-Dinitro-o-toluic Acid Properties
Names and Identifiers
-
- 2-Methyl-3,5-dinitrobenzoic acid
- 3,5-Dinitro-o-toluic acid
- 3,5-Dinitro-2-Methylbenzoic Acid
- 3,5-Dinitro-2-toluicacid100GR
- 3,5-Dinitro-2-toluicacid500GR
- 3,5-Dinitro-2-toluicacid5GR
- 2-Methyl-3,5-dinitro-benzoesaeure
- 2-methyl-3,5-dinitro-benzoic acid
- 2-methyl-3,5-dinitro-benzoicaci
- 3,5-Dinitro-2-methyl-benzoic Acid
- 3,5-DINITRO-2-TOLUIC ACID
- 3,5-Dinitro-o-Toluic Acid 2-Methyl-3,5-Dinitrobenzoic acid
- 3.5-Dinitro-o-toluylsaeure
- Benzoic acid, 2-methyl-3,5-dinitro-
- 3,5-Dinitrotoluic acid
- o-Toluic acid, 3,5-dinitro-
- CDVNZMKTJIBBBV-UHFFFAOYSA-N
- 025937BG8P
- NSC168527
- o-Toluic acid,5-dinitro-
- CBDivE_000040
- KSC496C6D
- 3,5-Dinitro-2-methyl-benzoicAcid
- UNII-025937BG8P
- AC-2935
- 28169-46-2
- CS-0214836
- 3,5-Dinitro-o-toluic acid, 98%
- AC7854
- Z104475562
- DTXSID3067360
- 3 pound not5-Dinitro-2-methyl-benzoic Acid
- W-107067
- SCHEMBL394667
- NS00028428
- AKOS000120249
- NSC-168527
- SY003379
- EINECS 248-880-7
- Dinitolmide Impurity B
- EN300-19811
- VS-08054
- A819361
- Q27231494
- BP-12435
- MFCD00007161
- NSC 168527
- FT-0614723
- UPCMLD0ENAT5883727:001
- STK377134
- DTXCID6037772
- BBL025692
-
- MDL: MFCD00007161
- InChIKey: CDVNZMKTJIBBBV-UHFFFAOYSA-N
- Inchi: 1S/C8H6N2O6/c1-4-6(8(11)12)2-5(9(13)14)3-7(4)10(15)16/h2-3H,1H3,(H,11,12)
- SMILES: O([H])C(C1C([H])=C(C([H])=C(C=1C([H])([H])[H])[N+](=O)[O-])[N+](=O)[O-])=O
- BRN: 2622906
Computed Properties
- Exact Mass: 226.02300
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 1
- Monoisotopic Mass: 226.023
- Heavy Atom Count: 16
- Complexity: 320
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.5
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 129
Experimental Properties
- LogP: 2.55600
- PSA: 128.94000
- Refractive Index: 1.6000 (estimate)
- Water Partition Coefficient: Soluble in water.
- Boiling Point: 367.74°C (rough estimate)
- Melting Point: 205-207 °C (lit.)
- Flash Point: 180.2℃
- Color/Form: Bright yellow powder
- Solubility: Soluble in water
- Density: 1.6136 (rough estimate)
3,5-Dinitro-o-toluic Acid Security Information
-
Symbol:
- WGK Germany:3
- Safety Term:S26;S37/39
- Safety Instruction: S26-S37/39
- Risk Phrases:R22; R36/37/38
-
Dangerous goods sign:
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
- Risk Phrases: 36/37/38
- Signal Word:Warning
- TSCA:Yes
3,5-Dinitro-o-toluic Acid Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3,5-Dinitro-o-toluic Acid Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P00IKW5-5g |
Benzoic acid, 2-methyl-3,5-dinitro- |
28169-46-2 | 98% | 5g |
$33.00 | 2025-03-01 | |
A2B Chem LLC | AI66085-250mg |
Benzoic acid, 2-methyl-3,5-dinitro- |
28169-46-2 | 95% | 250mg |
$55.00 | ||
Aaron | AR00IL4H-25g |
3,5-Dinitro-2-Methylbenzoic Acid |
28169-46-2 | 98% | 25g |
$6.00 | 2025-02-28 | |
abcr | AB148830-25g |
2-Methyl-3,5-dinitrobenzoic acid, 97%; . |
28169-46-2 | 97% | 25g |
€52.40 | ||
Apollo Scientific | OR11297-25g |
3,5-Dinitro-2-methylbenzoic acid |
28169-46-2 | 25g |
£16.00 | 2023-09-01 | ||
Chemenu | CM368052-500g |
2-Methyl-3,5-dinitrobenzoic acid |
28169-46-2 | 95%+ | 500g |
$84 | ||
Enamine | EN300-19811-0.05g |
2-methyl-3,5-dinitrobenzoic acid |
28169-46-2 | 95.0% | 0.05g |
$19.0 | 2025-02-20 | |
TRC | D480873-500mg |
3,5-Dinitro-o-toluic Acid |
28169-46-2 | 500mg |
$ 58.00 | 2023-09-07 | ||
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D851703-25g |
3,5-Dinitro-2-methyl-benzoic Acid |
28169-46-2 | 98% | 25g |
45.90 | ||
SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY003379-25g |
3,5-Dinitro-2-methyl-benzoic Acid |
28169-46-2 | ≥98% | 25g |
¥30.00 | 2024-07-09 |
3,5-Dinitro-o-toluic Acid Suppliers
TIAN MEN HENG CHANG HUA GONG Co., Ltd.
(CAS:28169-46-2)
MR./MRS.:LEI JING LI
Phone:15102714773
Email:1178380033@qq.com
JiangSu 01 Industrial Co., Ltd.
(CAS:28169-46-2)
MR./MRS.:QIAN JIE
Phone:13512556288
Email:524535288@qq.com
TAIXING JOXIN BIO-TEC CO.,LTD.
(CAS:28169-46-2)
MR./MRS.:YAO XIAN SHENG
Phone:13615177555
Email:yhj@joxbio.com
Web:https://www.joxbio.com/indexen.html
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:28169-46-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:28169-46-2)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
3,5-Dinitro-o-toluic Acid Related Literature
-
Mei-Mei Li,Xiaozhen Chen,Yun Deng,Jun Lu RSC Adv. 2021 11 38060
-
2. Proceedings of the Chemical Society, Vol. 29, No. 411
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